Cas no 7617-95-0 (1-fluoro-1-deoxy-beta-D-glucose)

• Product Name: 1-fluoro-1-deoxy-beta-D-glucose
• CAS No: 7617-95-0
• MF: C₆H₁₁FO₅
• MW: 182.146946191788
• CID: 982432
• PubChem ID: 21600205
• Update Time: 2025-04-20

1-fluoro-1-deoxy-beta-D-glucose Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-1-deoxy-beta-D-glucose
• B-D-GLUCOPYRANOSYL FLUORIDE
• 0126520
• 1-(3,5-trihydroxytetrahydro-2H-pyran-2-yl)pyrimidine-2,4(1H,3H)-dione
• A3003
• AC1L8AQK
• CTK1D6148
• NSC291045
• SureCN7033449
• AKOS006370932
• (2S,3R,4S,5S,6R)-2-fluoro-6-(hydroxymethyl)oxane-3,4,5-triol
• SCHEMBL4340862
• ATMYEINZLWEOQU-VFUOTHLCSA-
• InChI=1/C6H11FO5/c7-6-5(11)4(10)3(9)2(1-8)12-6/h2-6,8-11H,1H2/t2-,3-,4+,5-,6-/m1/s1
• 7617-95-0
• 2-deoxy-2-fluro-d-glucose

• Inchi： 1S/C6H11FO5/c7-6-5(11)4(10)3(9)2(1-8)12-6/h2-6,8-11H,1H2/t2-,3-,4+,5-,6-/m1/s1
• InChI Key： ATMYEINZLWEOQU-VFUOTHLCSA-N
• SMILES： F[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 182.05905161g/mol
• Monoisotopic Mass: 182.05905161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 118-125 ºC
• Solubility: Soluble (550 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides